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For Researchers, Scientists, and Drug Development Professionals
Introduction

Trioxo(triphenylsilyloxy)rhenium(VIl), with the chemical formula C1sH1s04ReSi, is an
organometallic compound featuring a central rhenium atom in its highest +VII oxidation state.
This compound is of significant interest to the scientific community due to its catalytic activity in
various organic transformations. This technical guide provides a comprehensive overview of
the molecular structure of Trioxo(triphenylsilyloxy)rhenium(VIl), drawing from available
spectroscopic and analytical data. While a definitive single-crystal X-ray diffraction study
providing precise bond lengths and angles is not publicly available in the searched literature,
this guide consolidates the current understanding of its structural characteristics and synthetic
methodology.

Molecular Structure and Bonding

The molecular structure of Trioxo(triphenylsilyloxy)rhenium(VIl) is characterized by a central
rhenium atom coordinated to three terminal oxo ligands and one triphenylsilyloxy group. This
arrangement results in a distorted tetrahedral or trigonal pyramidal geometry around the
rhenium center. The high oxidation state of rhenium(VIl) significantly influences the bonding
within the molecule, leading to short and strong rhenium-oxygen bonds.
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Key Structural Features:

e Rhenium(VII) Center: The rhenium atom exists in a d° electron configuration, contributing to
the compound's stability and catalytic properties.

e Trioxo Ligands: Three terminal oxygen atoms are double-bonded to the rhenium center
(Re=0). These bonds are expected to be short and exhibit high vibrational frequencies in
infrared spectroscopy.

o Triphenylsilyloxy Ligand: A bulky triphenylsilyloxy group (-OSi(CeHs)3) is single-bonded to the
rhenium atom via the oxygen atom. This ligand imparts solubility in organic solvents and
influences the steric environment around the catalytic center.

Physicochemical Properties

A summary of the known physicochemical properties of Trioxo(triphenylsilyloxy)rhenium(VII)
is presented in Table 1.

Property Value

Chemical Formula C1sH1504ReSi

Molecular Weight 509.60 g/mol

CAS Number 60624-60-4

Appearance Pale yellow crystalline solid
Oxidation State of Re +7

Spectroscopic Characterization

Spectroscopic techniques are crucial for elucidating the structure of
Trioxo(triphenylsilyloxy)rhenium(VII).

1H NMR Spectroscopy: The proton nuclear magnetic resonance (*H NMR) spectrum is
dominated by signals arising from the phenyl protons of the triphenylsilyloxy ligand. These
typically appear as a complex multiplet in the aromatic region.
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Infrared (IR) Spectroscopy: The IR spectrum is expected to show strong absorption bands
characteristic of the Re=0 stretching vibrations. These bands are indicative of the trioxo core of

the molecule.

Synthesis of Trioxo(triphenylsilyloxy)rhenium(VII)

The synthesis of Trioxo(triphenylsilyloxy)rhenium(VIl) generally involves the reaction of a
suitable rhenium oxide precursor with triphenylsilanol. A generalized experimental workflow is

depicted below.

Experimental Workflow: Synthesis
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Generalized Synthesis Workflow

Rhenium Oxide (e.g., Re207) Triphenylsilanol ((CeHs)3SiOH) Inert Solvent (e.g., Dichloromethane)

Reaction Mixture
Stirring under Inert Atmosphere

Reaction Work-up
(e.g., Filtration, Solvent Removal)

Purification
(e.g., Recrystallization)

Trioxo(triphenylsilyloxy)rhenium(VII)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Trioxo(triphenylsilyloxy)rhenium(VIl).

Detailed Experimental Protocol

A detailed experimental protocol, based on general procedures for the synthesis of related
organorhenium oxides, would involve the following steps. Note: Specific quantities and reaction
conditions would need to be optimized based on laboratory-scale requirements.
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e Reaction Setup: A flame-dried Schlenk flask is charged with a rhenium oxide precursor, such
as rhenium(VII) oxide (Rez207).

» Reagent Addition: An equimolar amount of triphenylsilanol, dissolved in a dry, inert solvent
like dichloromethane, is added to the flask under an inert atmosphere (e.g., argon or
nitrogen).

o Reaction: The reaction mixture is stirred at room temperature until the starting materials are
consumed, which can be monitored by techniques like thin-layer chromatography.

o Work-up: The reaction mixture is filtered to remove any insoluble byproducts. The solvent is
then removed from the filtrate under reduced pressure.

« Purification: The crude product is purified by recrystallization from a suitable solvent system,
such as a mixture of dichloromethane and hexane, to yield the final product as a crystalline
solid.

o Characterization: The purified product is characterized by standard analytical techniques,
including *H NMR and IR spectroscopy, to confirm its identity and purity.

Logical Relationship of Structural Components

The relationship between the constituent parts of Trioxo(triphenylsilyloxy)rhenium(VIl) can
be visualized as a hierarchical structure.
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Structural Hierarchy of the Molecule

Trioxo(triphenylsilyloxy)rhenium(VII)
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Three Oxo Ligands (0?") (-OSi(CeHs)3)

Triphenylsilyl Group (-Si(CeHs)3)

Three Phenyl Groups (-CsH5s)
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Caption: Hierarchical relationship of the components of
Trioxo(triphenylsilyloxy)rhenium(VII).

Conclusion

Trioxo(triphenylsilyloxy)rhenium(VII) is a significant organometallic compound with a well-
defined, albeit not crystallographically fully detailed, molecular structure. Its key features
include a high-valent rhenium center, a trioxo core, and a sterically demanding triphenylsilyloxy
ligand. The synthesis is achievable through the reaction of rhenium oxides with triphenylsilanol.
Further research, particularly a single-crystal X-ray diffraction study, would be invaluable to
precisely determine the bond lengths and angles, providing deeper insights into the electronic
structure and reactivity of this important catalyst.
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Available at: [https://www.benchchem.com/product/b3146729#molecular-structure-of-trioxo-
triphenylsilyloxy-rhenium-vii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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